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Compound of Interest

Compound Name: Diversol Bx

Cat. No.: B1168746

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: These application notes and protocols are compiled from publicly available Safety
Data Sheets (SDS), product information sheets for related products, and general biosafety
guidelines. The manufacturer of Diversol Bx, Diversey, primarily provides dilution
recommendations for industrial and food processing applications. No specific protocol for
biosafety cabinet sanitation was found in the available documentation. Therefore, the following
guidelines are based on the chemical properties of the active ingredients and established best
practices for laboratory disinfection. It is strongly recommended to contact the manufacturer for
specific guidance on this application or to validate the efficacy of the prepared solution for your
specific needs.

Introduction

Diversol Bx is a chlorinated, alkaline cleaning and sanitizing powder. Its efficacy stems from its
formulation containing sodium hypochlorite, a broad-spectrum disinfectant, and trisodium
phosphate, a cleaning agent.[1] Proper dilution and application are critical to ensure effective
decontamination of biosafety cabinets (BSCs) while minimizing the risk of corrosion to sensitive
surfaces.

Product Specifications

A summary of the physical and chemical properties of Diversol Bx is provided in the table
below.
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Property Description
Appearance Opaque pink powder[1]
Scent Chlorine[1]

Trisodium phosphate, Sodium hypochlorite (1-

Active Ingredients
5%)[1]

Solubility Completely soluble in water[1]

Recommended Dilution for Biosafety Cabinet
Sanitation

The concentration of sodium hypochlorite in Diversol Bx is stated as a range of 1-5% in the
Safety Data Sheet.[1] This variability significantly impacts the amount of powder required to
achieve a target concentration of available chlorine. For general laboratory disinfection, a
concentration of 1000 ppm to 5000 ppm of available chlorine is often recommended.

The following table provides calculated dilutions to achieve these concentrations based on the
lower and upper estimates of sodium hypochlorite content.

Grams of Diversol Grams of Diversol
. Bx per Liter of Bx per Liter of
Target Available . . Recommended
. Water (assuming Water (assuming )

Chlorine ] ] Contact Time
1% Sodium 5% Sodium
Hypochlorite) Hypochlorite)

1000 ppm (0.1%) 100 g/L 20 g/L = 10 minutes
500 g/L (Not )

5000 ppm (0.5%) 100 g/L = 10 minutes
Recommended)

Note on Dilution Calculation: The formula used for this calculation is: Grams of Powder =
(Target ppm / (Percentage of Sodium Hypochlorite in Powder * 10000)) * 1000

Recommendation: Given the uncertainty in the exact concentration of sodium hypochlorite, it is
advisable to prepare a solution using the more conservative estimate (assuming 1% sodium
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hypochlorite) to ensure a sufficiently high concentration of available chlorine. However, due to
the high amount of powder required, this may not be practical.

A more practical approach is to use the dilution recommendations for general sanitization and
cleaning provided for related products, while understanding the resulting available chlorine
concentration may be lower than the commonly recommended 5000 ppm for laboratory
disinfection.

o Grams of Diversol Estimated Estimated
Application (from . . . . .
Bx per Liter of Available Chlorine Available Chlorine
related products)
Water (ppm) at 1% NaOCl (ppm) at 5% NaOCI
General Sanitizing[2] 3g/lL 30 ppm 150 ppm
Manual Cleaning of
] 4 g/L 40 ppm 200 ppm
Equipment[3]
Cleaning and 5 oL 50 300
m m
Sanitizing[2] g PP PP
Heavy-Dut
V)f / 18 g/L 180 ppm 900 ppm
Cleaning[2]

It is highly recommended to use chlorine test strips to verify the available chlorine concentration
of your prepared solution before use.

Experimental Protocol: Biosafety Cabinet Sanitation

This protocol outlines the steps for the routine sanitation of a biosafety cabinet using a freshly
prepared Diversol Bx solution.

4.1. Materials
» Diversol Bx powder
o Sterile distilled or deionized water

« Sterile container for preparing the solution
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Lint-free sterile wipes or cloths

Personal Protective Equipment (PPE): lab coat, gloves, eye protection
70% ethanol in a squirt bottle (not a spray bottle)

Sterile water in a squirt bottle

Appropriate biohazard waste disposal bags

4.2. Procedure

Preparation:

o Ensure the biosafety cabinet is certified and the blower is operational.
o Don appropriate PPE.

o Prepare the desired dilution of Diversol Bx in a sterile container. For example, to prepare
a solution with approximately 200 ppm available chlorine (assuming 5% sodium
hypochlorite), dissolve 4 grams of Diversol Bx powder in 1 liter of sterile water. Mix until
the powder is completely dissolved.

Initial Decontamination:

o Turn on the biosafety cabinet blower and allow it to run for at least 5-10 minutes to purge
the air.

o Wipe down all items inside the cabinet with a suitable disinfectant (e.g., 70% ethanol)
before removing them.

o Remove all items from the interior of the biosafety cabinet.
Application of Diversol Bx Solution:

o Do not spray the solution inside the cabinet. Spraying can damage the HEPA filter and
other internal components.
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o Saturate a sterile, lint-free cloth with the prepared Diversol Bx solution.

o Wipe all interior surfaces of the biosafety cabinet, including the work surface, side walls,
back wall, and the interior of the sash. Work from the back of the cabinet to the front.

o Ensure that the surfaces remain visibly wet for the entire recommended contact time of at
least 10 minutes. Reapply the solution as needed to maintain wetness.

o Post-Sanitation Rinsing:

o After the contact time has elapsed, thoroughly rinse the surfaces to remove any residual
chlorine and prevent corrosion of the stainless steel.

o Using a new sterile cloth saturated with sterile water, wipe down all the surfaces that were
treated with the Diversol Bx solution.

o Follow the sterile water rinse with a 70% ethanol rinse, applied with a fresh sterile cloth.
This will aid in drying and provide additional disinfection.

e Final Steps:
o Allow the surfaces to air dry completely.

o Dispose of all used wipes and contaminated materials in the appropriate biohazard waste
container.

o The biosafety cabinet can be prepared for the next use by wiping the interior surfaces with
70% ethanol.

Logical Workflow for Biosafety Cabinet Sanitation
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Caption: Workflow for BSC sanitation with Diversol Bx.

Safety Precautions
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o Always handle Diversol Bx powder in a well-ventilated area and wear appropriate PPE to
avoid inhalation of dust and contact with skin and eyes.[1]

» Do not mix Diversol Bx with acids or ammonia, as this can release hazardous chlorine gas.

[1]

e The high alkalinity of the solution can be corrosive to some materials. Avoid prolonged
contact with aluminum and other soft metals.

e The chlorine in the solution is corrosive to stainless steel. It is crucial to thoroughly rinse the
surfaces after the recommended contact time to prevent pitting and other damage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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